Cas no 2248172-55-4 ((R)-2-(4-Isobutylphenyl)propane-1-amine)

• Product Name: (R)-2-(4-Isobutylphenyl)propane-1-amine
• CAS No: 2248172-55-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6296254
• PubChem ID: 93286238
• Update Time: 2025-11-01

(R)-2-(4-Isobutylphenyl)propane-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-Isobutylphenyl)propane-1-amine
• (2R)-2-[4-(2-methylpropyl)phenyl]propan-1-amine
• EN300-6507523
• 2248172-55-4

• Inchi： 1S/C13H21N/c1-10(2)8-12-4-6-13(7-5-12)11(3)9-14/h4-7,10-11H,8-9,14H2,1-3H3/t11-/m0/s1
• InChI Key： BGYBOKURMFNCMM-NSHDSACASA-N
• SMILES： NC[C@H](C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (R)-2-(4-Isobutylphenyl)propane-1-amine

Introduction to (R)-2-(4-Isobutylphenyl)propane-1-amine (CAS No. 2248172-55-4)

(R)-2-(4-Isobutylphenyl)propane-1-amine, with the CAS number 2248172-55-4, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and its potential therapeutic applications, particularly in the treatment of neurological disorders and as a precursor in the synthesis of more complex molecules.

The molecular structure of (R)-2-(4-Isobutylphenyl)propane-1-amine consists of an isobutylphenyl group attached to a propanamine moiety, with the chiral center located at the carbon atom adjacent to the amine group. This specific configuration imparts distinct chemical and biological properties to the compound, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of (R)-2-(4-Isobutylphenyl)propane-1-amine in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The ability of this compound to interact with these systems suggests its potential use in the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its direct therapeutic applications, (R)-2-(4-Isobutylphenyl)propane-1-amine serves as an important intermediate in the synthesis of more complex pharmaceuticals. Its chiral nature allows for the creation of enantiomerically pure compounds, which are essential for ensuring the safety and efficacy of drug products. The use of enantiomerically pure intermediates can significantly reduce the risk of adverse side effects and improve the overall therapeutic profile of final drug formulations.

The synthesis of (R)-2-(4-Isobutylphenyl)propane-1-amine has been optimized through various methodologies, including asymmetric catalysis and chiral resolution techniques. These approaches have enabled researchers to produce high yields of the desired enantiomer with high purity, making it feasible for large-scale production and commercialization.

One notable application of (R)-2-(4-Isobutylphenyl)propane-1-amine is in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The unique chemical structure of (R)-2-(4-Isobutylphenyl)propane-1-amine allows it to selectively bind to serotonin transporters, thereby enhancing serotonin availability without affecting other neurotransmitter systems. This selectivity can lead to improved efficacy and reduced side effects compared to existing SSRIs.

Beyond its role in central nervous system disorders, (R)-2-(4-Isobutylphenyl)propane-1-amine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated its potential as an anti-inflammatory agent, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory properties are thought to be mediated through its ability to modulate cytokine production and immune cell function.

The safety profile of (R)-2-(4-Isobutylphenyl)propane-1-amine has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical development. Ongoing clinical trials are currently investigating its efficacy and safety in human subjects, with promising preliminary results.

In conclusion, (R)-2-(4-Isobutylphenyl)propane-1-amine (CAS No. 2248172-55-4) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and biological properties make it a valuable candidate for developing new treatments for various neurological disorders and other medical conditions. As research continues to advance, it is likely that this compound will play an increasingly important role in improving patient outcomes and advancing healthcare.